Cas no 1214355-74-4 (4',4-Difluoro-3-iodobiphenyl)

• Product Name: 4',4-Difluoro-3-iodobiphenyl
• CAS No: 1214355-74-4
• MF: C₁₂H₇F₂I
• MW: 316.085262537003
• CID: 4990354
• Update Time: 2025-10-29

4',4-Difluoro-3-iodobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4',4-difluoro-3-iodobiphenyl
• 4',4-Difluoro-3-iodobiphenyl

• Inchi： 1S/C12H7F2I/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7H
• InChI Key： HNRGRNCHIRREPI-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C1C=CC(=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 4',4-Difluoro-3-iodobiphenyl

4',4-Difluoro-3-iodobiphenyl (CAS No. 1214355-74-4): A Versatile Fluorinated Building Block for Advanced Materials

In the realm of fluorinated organic compounds, 4',4-Difluoro-3-iodobiphenyl (CAS No. 1214355-74-4) has emerged as a valuable chemical intermediate with diverse applications in materials science, pharmaceuticals, and specialty chemicals. This difluoro-iodobiphenyl derivative combines the unique electronic properties of fluorine substituents with the reactivity of an iodine group, making it an attractive building block for cross-coupling reactions and molecular design.

The molecular structure of 4',4-Difluoro-3-iodobiphenyl features two strategically placed fluorine atoms at the para positions of one phenyl ring and an iodine substituent at the meta position of the adjacent ring. This arrangement creates interesting electronic effects that influence the compound's reactivity and physical properties. Researchers have particularly valued this fluorinated biphenyl compound for its ability to participate in various palladium-catalyzed reactions, including Suzuki-Miyaura and Sonogashira couplings.

Recent advances in organic electronics have increased demand for specialized fluorinated intermediates like 4',4-Difluoro-3-iodobiphenyl. The compound serves as a precursor for developing OLED materials, where the fluorine atoms help tune electron transport properties and improve device stability. With the growing focus on energy-efficient displays and flexible electronics, this difluoro-iodo biphenyl derivative has gained attention from material scientists worldwide.

In pharmaceutical research, the 4',4-Difluoro-3-iodobiphenyl scaffold offers opportunities for creating novel bioactive molecules. The presence of fluorine atoms can enhance metabolic stability and membrane permeability, while the iodine provides a handle for further functionalization. These properties make it valuable for developing targeted therapeutics and PET imaging agents, particularly in the context of precision medicine approaches.

The synthesis and handling of 4',4-Difluoro-3-iodobiphenyl require specialized knowledge of organofluorine chemistry. Manufacturers typically employ controlled conditions to ensure high purity and yield, as even minor impurities can significantly impact downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control of this high-value chemical intermediate.

Market trends indicate growing interest in fluorinated building blocks, with 4',4-Difluoro-3-iodobiphenyl finding applications beyond traditional chemistry sectors. The compound's unique properties have attracted attention in advanced material development, particularly for organic semiconductors and liquid crystal formulations. As industries seek more sustainable chemical solutions, this difluoro-iodo aromatic compound offers opportunities for innovation in green chemistry applications.

Researchers working with 4',4-Difluoro-3-iodobiphenyl should consider its structure-activity relationships when designing new molecules. The fluorine atoms influence electron density distribution, while the iodine position affects subsequent functionalization patterns. These characteristics make it particularly useful for creating molecular libraries in drug discovery and material screening programs.

Storage and handling recommendations for 4',4-Difluoro-3-iodobiphenyl typically include protection from light and moisture, with many suppliers offering the compound as a crystalline solid under inert atmosphere. Proper chemical storage conditions are crucial to maintain the integrity of this reactive intermediate for research and industrial applications.

As the chemical industry evolves toward more sophisticated functional materials, compounds like 4',4-Difluoro-3-iodobiphenyl will likely see expanded applications. Current research explores its potential in supramolecular chemistry, catalysis, and nanotechnology, demonstrating the versatility of this fluorinated aromatic building block. With proper handling and creative application, this compound can contribute to advancements across multiple scientific disciplines.

The future outlook for 4',4-Difluoro-3-iodobiphenyl appears promising, particularly in fields requiring tailored molecular properties. As synthetic methodologies advance and analytical techniques become more sophisticated, researchers will likely discover new applications for this specialty chemical in emerging technologies. Its combination of fluorine and iodine substituents on a biphenyl framework creates unique opportunities for molecular design that align with current trends in materials innovation and drug development.